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Compound of Interest

Compound Name: 2-((Dimethylamino)methyl)aniline

Cat. No.: B158372

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of 2-((Dimethylamino)methyl)aniline, a versatile diamine intermediate. The information
compiled herein is intended to support researchers and professionals in the fields of organic
synthesis, medicinal chemistry, and materials science.

Compound Overview

2-((Dimethylamino)methyl)aniline, also known as (2-aminobenzyl)dimethylamine, is an
aromatic amine containing both a primary and a tertiary amine functional group. Its chemical
structure and basic properties are summarized below.

Property Value

IUPAC Name 2-[(Dimethylamino)methyl]aniline
CAS Number 1904-62-7[1]

Molecular Formula CoH14N2[1]

Molecular Weight 150.22 g/mol [1]

Canonical SMILES CN(C)CC1=CC=CC=C1N[1]
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Synthetic Routes

The synthesis of 2-((Dimethylamino)methyl)aniline can be achieved through several strategic
pathways. This guide outlines three plausible and commonly employed methods in organic
synthesis.

Reductive Amination of 2-Aminobenzaldehyde

A primary route to 2-((Dimethylamino)methyl)aniline involves the reductive amination of 2-
aminobenzaldehyde with dimethylamine. This two-step, one-pot reaction first involves the
formation of an iminium ion intermediate, which is then reduced in situ to the desired tertiary
amine.

Reaction Scheme:

2-Aminobenzaldehyde + (CH3)2NH M} [Iminium lon Intermediate] Reduction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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